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Compound of Interest

Compound Name: Erythromycin A dihydrate

Cat. No.: B1671065

Erythromycin A Dihydrate: Physicochemical
Properties

This document provides a concise summary of the key physicochemical properties of
Erythromycin A dihydrate, a macrolide antibiotic. The information is intended for researchers,
scientists, and professionals in drug development.

Quantitative Data Summary

The fundamental physicochemical identifiers for Erythromycin A dihydrate are presented

below.
Property Value
CAS Number 59319-72-1[1][2][3][4][5]
Molecular Formula C37He7NO13-2H20[3][4]
Molecular Weight 769.96 g/mol [4][5]

Note: There is a minor discrepancy in the reported molecular weight across different sources.

For instance, some sources indicate a molecular weight of 769.95 g/mol [3] or 751.945 g/mol

[1]. The molecular formula is sometimes represented as Cs7H71:NO1s[5]. The molecular weight
of the anhydrous form is 733.9 g/mol [6].

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1671065?utm_src=pdf-interest
https://www.benchchem.com/product/b1671065?utm_src=pdf-body
https://www.benchchem.com/product/b1671065?utm_src=pdf-body
https://www.echemi.com/produce/pr23042521156-erythromycin-a-dihydrate.html
https://www.medchemexpress.com/erythromycin-a-dihydrate.html
https://bio-fermen.bocsci.com/product/erythromycin-a-dihydrate-cas-59319-72-1-128340.html
https://www.scbt.com/p/erythromycin-a-dihydrate-59319-72-1
https://dcchemicals.com/coa/COA_DC41167.html
https://bio-fermen.bocsci.com/product/erythromycin-a-dihydrate-cas-59319-72-1-128340.html
https://www.scbt.com/p/erythromycin-a-dihydrate-59319-72-1
https://www.scbt.com/p/erythromycin-a-dihydrate-59319-72-1
https://dcchemicals.com/coa/COA_DC41167.html
https://bio-fermen.bocsci.com/product/erythromycin-a-dihydrate-cas-59319-72-1-128340.html
https://www.echemi.com/produce/pr23042521156-erythromycin-a-dihydrate.html
https://dcchemicals.com/coa/COA_DC41167.html
https://pubchem.ncbi.nlm.nih.gov/compound/Erythromycin-A-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

This document focuses on the presentation of the CAS number and molecular weight of
Erythromycin A dihydrate. Detailed experimental protocols for the determination of these
properties are not within the scope of this guide.

Diagrams and Visualizations

As this guide pertains to specific chemical identifiers, signaling pathways and experimental
workflows are not applicable. Therefore, no diagrams are included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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